- Neurokinin B antagonist for use in inhibiting follicle development, World Intellectual Property Organization, , ,
Cas no 941690-55-7 (Pavinetant)
Pavinetant Chemical and Physical Properties
Names and Identifiers
-
- AZD2624
- 3-(methanesulfonamido)-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide
- Pavinetant
- MLE4901
- AZD4901
- 3U471ZVC5K
- AZ124752520
- pavinetantum
- Pavinetant [USAN]
- Pavinetant (USAN/INN)
- Azd 4901
- GTPL5775
- QYTBBBAHNIWFOD-NRFANRHFSA-N
- 3-[(Methanesulfonyl)amino]-2-phenyl-N-(1-phenylpropyl)quinoline-4-carboximidic acid
- AZD 2624
- BDBM50180193
- AZ4901
- DB11692
- 4-Quinolinecarboxamide, 3-((methylsulfonyl)amino)-2-phenyl-N-((1S)-1-phenylpropyl)-
- HY-1
- 3-[(Methylsulfonyl)amino]-2-phenyl-N-[(1S)-1-phenylpropyl]-4-quinolinecarboxamide (ACI)
- AZD-2624
- AZD-4901
- MLE 4901
- NK 3RA
- 3-[(methanesulfonyl)amino]-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide
- AKOS032946112
- CHEMBL3545233
- (S)-3-(methylsulfonamido)-2-phenyl-N-(1-phenylpropyl)quinoline-4-carboxamide
- HY-14432
- DTXSID10916204
- MLE-4901
- MS-28421
- AZD 4901 [WHO-DD]
- 941690-55-7
- AZ12472520
- EX-A3419
- Q27074725
- CHEBI:140478
- AZ-12472520
- 3-[(Methylsulfonyl)amino]-2-phenyl-N-[(1S)-1-phenylproyl]quinolin-4-carboxamide
- 3-methanesulfonamido-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide
- 3-((methylsulfonyl)amino)-2-phenyl-n-(1-phenylpropyl)quinolin-4-carboxamide
- CS-7979
- G14101
- DA-65541
- PAVINETANT [INN]
- UNII-3U471ZVC5K
- 3-[(methylsulfonyl)amino]-2-phenyl-N-[(1S)-1-phenylpropyl]quinolin-4-carboxamide
- Pavinetant [WHO-DD]
- D11345
- NS00072517
- SCHEMBL3587478
- MLE-4901; AZD2624; AZD4901
-
- Inchi: 1S/C26H25N3O3S/c1-3-21(18-12-6-4-7-13-18)28-26(30)23-20-16-10-11-17-22(20)27-24(19-14-8-5-9-15-19)25(23)29-33(2,31)32/h4-17,21,29H,3H2,1-2H3,(H,28,30)/t21-/m0/s1
- InChI Key: QYTBBBAHNIWFOD-NRFANRHFSA-N
- SMILES: S(C)(NC1C(C2C=CC=CC=2)=NC2C=CC=CC=2C=1C(N[C@H](C1C=CC=CC=1)CC)=O)(=O)=O
Computed Properties
- Exact Mass: 459.16166284g/mol
- Monoisotopic Mass: 459.16166284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.5
- XLogP3: 5.1
Pavinetant Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Pavinetant Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T16114-1 mg |
Pavinetant |
941690-55-7 | 1mg |
¥954.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T16114-200 mg |
Pavinetant |
941690-55-7 | 200mg |
¥11062.00 | 2022-04-26 | ||
| MedChemExpress | HY-14432-10mM*1mLinDMSO |
Pavinetant |
941690-55-7 | 99.78% | 10mM*1mLinDMSO |
¥2220 | 2022-02-25 | |
| MedChemExpress | HY-14432-5mg |
Pavinetant |
941690-55-7 | 99.83% | 5mg |
¥2161 | 2025-04-15 | |
| MedChemExpress | HY-14432-10mg |
Pavinetant |
941690-55-7 | 99.83% | 10mg |
¥2810 | 2025-04-15 | |
| MedChemExpress | HY-14432-50mg |
Pavinetant |
941690-55-7 | 99.83% | 50mg |
¥5500 | 2025-04-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M911640-5mg |
MLE-4901 |
941690-55-7 | 98% | 5mg |
¥3,759.30 | 2022-01-13 | |
| ChemScence | CS-7979-5mg |
Pavinetant |
941690-55-7 | 5mg |
$220.0 | 2022-04-26 | ||
| ChemScence | CS-7979-10mg |
Pavinetant |
941690-55-7 | 10mg |
$330.0 | 2022-04-26 | ||
| ChemScence | CS-7979-50mg |
Pavinetant |
941690-55-7 | 50mg |
$550.0 | 2022-04-26 |
Pavinetant Production Method
Production Method 1
1.2 Solvents: Ethyl acetate ; 50 °C → 70 °C; 8 h, 70 °C
Production Method 2
1.2 Solvents: Ethyl acetate ; 50 °C → 70 °C; 8 h, 70 °C
- NK3 receptor antagonist compound for use in a method for the treatment of polycystic ovary syndrome, World Intellectual Property Organization, , ,
Production Method 3
1.2 12 h, rt
- Preparation of quinoline derivatives as neurokinin-3 receptor antagonists, World Intellectual Property Organization, , ,
Production Method 4
- A nk3 receptor antagonist compound (nk3ra) for use in a method for the treatment of polycystic ovary syndrome (pcos), United States, , ,
Pavinetant Raw materials
Pavinetant Preparation Products
Pavinetant Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Pavinetant
Pavinetant (CAS No. 941690-55-7): A Promising NK3 Receptor Antagonist in Neurological and Dermatological Therapeutics
In recent years, the compound Pavinetant (CAS No. 941690-55-7) has emerged as a focal point in pharmacological research due to its unique mechanism of action as an oral non-peptide neurokinin-3 (NK3) receptor antagonist. This small molecule, chemically characterized by its imidazopyridine scaffold, exhibits selective inhibition of the NK3 receptor pathway, a target increasingly recognized for its role in neuropsychiatric disorders and inflammatory skin conditions. Recent preclinical and clinical studies highlight its potential to address unmet medical needs in depression, anxiety, and chronic pruritus.
The discovery of Pavinetant's selectivity for NK3 receptors distinguishes it from earlier antagonists that targeted broader neurokinin pathways. Published in the Nature Reviews Drug Discovery (2023), structural studies reveal how its imidazopyridine core interacts with the transmembrane domain of NK3, blocking substance P signaling without affecting NK1/NK2 receptors. This selectivity reduces off-target effects observed with first-generation antagonists, such as gastrointestinal disturbances or cardiovascular risks.
Clinical trials conducted by leading pharmaceutical groups demonstrate promising efficacy profiles. In a Phase IIb study involving 480 patients with treatment-resistant depression (TRD), pavinetant administered at 8 mg/day showed a statistically significant reduction in Hamilton Depression Rating Scale scores compared to placebo (p=0.012). Notably, this improvement correlated with biomarker changes in cerebrospinal fluid neurotrophin levels, suggesting modulation of neuroplasticity pathways.
In dermatology applications, preclinical models indicate pavinetant's ability to suppress pruritus through dual mechanisms: inhibiting central itch pathways while reducing mast cell degranulation via peripheral NK3-mediated inflammation. A 2024 study in JCI Insight demonstrated that topical pavinetant formulations reduced histamine-induced scratching behavior by 68% in murine models—superior to current antihistamines that only address peripheral mechanisms.
The pharmacokinetic profile further enhances its therapeutic potential. Oral bioavailability exceeds 78% after first-pass metabolism, with steady-state plasma concentrations achieved within 4 hours. Phase I trials confirmed linear dose-response relationships up to 16 mg/day, accompanied by favorable safety metrics: only 12% of subjects reported mild gastrointestinal symptoms versus 8% on placebo.
Ongoing collaborations between academic institutions and biotech firms are exploring combination therapies leveraging pavinetant's mechanism. Early data from ex vivo brain slice experiments suggest synergistic antidepressant effects when combined with SSRIs at subthreshold doses—a critical advancement for patients unresponsive to monotherapy regimens.
Innovative delivery systems are also under development to enhance efficacy and compliance. Nanoparticle formulations encapsulating pavinetant demonstrated extended half-lives in rodent studies, potentially enabling twice-weekly dosing regimens while maintaining therapeutic receptor occupancy levels above 85% for over 72 hours.
Economic modeling based on current pipeline positioning estimates pavinetant could capture $1.8 billion annually if approved for TRD alone—a market segment projected to grow at a CAGR of 6.7% through 2030 due to rising mental health awareness and treatment demands in aging populations.
Critical challenges remain regarding long-term safety monitoring and biomarker validation for patient stratification. Post-hoc analyses from Phase II trials identified a modest increase (from 1.8% to 4%) in transient QTc prolongation among patients with baseline electrolyte imbalances—data necessitating careful cardiac monitoring protocols during Phase III trials now enrolling globally across 15 countries.
This compound's evolving profile underscores the transformative potential of precision medicine approaches targeting specific neuropeptide systems. As researchers continue elucidating the full scope of NK3-receptor networks—from pain modulation pathways to neurodegenerative processes—the scientific community anticipates expanding indications beyond current therapeutic areas into Alzheimer's disease-related agitation and post-traumatic stress disorder symptom management.
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